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Compound of Interest

Compound Name: Antimonyl tartrate

Cat. No.: B576605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

antimony potassium tartrate, a compound with historical significance in medicine and continued

relevance in various chemical applications. This document details the multi-stage

decomposition process, presenting quantitative data from thermal analysis, outlining the

experimental methodologies used for its characterization, and visualizing the decomposition

pathway.

Thermal Decomposition Profile
The thermal decomposition of antimony potassium tartrate, typically in its hydrated form

(C₈H₄K₂O₁₂Sb₂·3H₂O), is a multi-stage process that can be effectively characterized using

thermogravimetric analysis (TGA) and differential thermal analysis (DTA). The process involves

initial dehydration followed by the decomposition of the organic tartrate moiety, ultimately

yielding a mixture of potassium and antimony oxides at elevated temperatures.[1][2]

A representative thermogravimetric (TG) profile of antimony potassium tartrate reveals a

distinct three-stage mass loss, indicating a sequential breakdown of the molecule.[1][2]

Quantitative Thermal Analysis Data
The following table summarizes the key quantitative data obtained from the thermogravimetric

analysis of antimony potassium tartrate trihydrate.
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Decompositio
n Stage

Onset
Temperature
(°C)

Peak
Temperature
(°C) (DTG)

Mass Loss (%)
Associated
Process

Stage 1 ~100 ~150 ~2.7

Dehydration

(Loss of 3 H₂O

molecules)

Stage 2 ~250 ~320 ~25

Initial

decomposition of

the tartrate

ligand

Stage 3 ~400 ~550 ~15

Final oxidation of

organic residue

and formation of

metal oxides

Note: The data presented are representative values compiled from typical thermal analysis

results. Actual values may vary depending on the specific experimental conditions.

Experimental Protocols
The data presented in this guide is based on standard thermal analysis methodologies. A

typical experimental protocol for the thermogravimetric analysis of antimony potassium tartrate

is as follows:

3.1. Instrumentation:

A simultaneous thermal analyzer (TGA/DTA or TGA/DSC) is employed for the analysis.

3.2. Sample Preparation:

A small quantity of antimony potassium tartrate trihydrate (typically 5-10 mg) is accurately

weighed and placed in an inert crucible, commonly alumina or platinum.

3.3. TGA/DTA Parameters:
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Heating Rate: A linear heating rate of 10 °C/min is applied.

Temperature Range: The sample is heated from ambient temperature (e.g., 25 °C) up to 800

°C.

Atmosphere: The experiment is conducted under a controlled atmosphere, typically a

dynamic flow of dry nitrogen or air, at a flow rate of 50-100 mL/min.

Data Acquisition: The mass loss (TGA), the rate of mass loss (DTG), and the differential

temperature (DTA) or heat flow (DSC) are recorded as a function of temperature.

Decomposition Pathway and Mechanism
The thermal decomposition of antimony potassium tartrate proceeds through a series of

complex reactions. The proposed pathway involves the initial loss of water of hydration,

followed by the breakdown of the tartrate ligands, leading to the formation of intermediate

carbonate species and finally stable inorganic oxides.

The following diagram illustrates the logical workflow for the thermal analysis and the resulting

decomposition pathway.
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Experimental Workflow

Decomposition Pathway

Antimony Potassium Tartrate Trihydrate Sample

Thermogravimetric Analysis (TGA/DTA)
(Heating at 10°C/min in N2/Air)

Acquire TGA, DTG, and DTA Curves

Stage 1: Dehydration
(~100-200°C)

- 3 H₂O

Analysis

Stage 2: Tartrate Decomposition
(~250-400°C)

- CO, CO2, H2O

Stage 3: Oxide Formation
(~400-600°C)

Final Product:
Potassium Antimony Oxides

(e.g., KSbO3, Sb2O3)
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Caption: Workflow for Thermal Analysis and Decomposition Pathway of Antimony Potassium

Tartrate.

Hazardous Decomposition Products
Upon heating to decomposition, antimony potassium tartrate can emit toxic fumes, including

carbon monoxide, carbon dioxide, and oxides of antimony and potassium.[1] Appropriate safety

precautions should be taken when conducting thermal analysis of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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